Cas no 32727-94-9 (Pyridinium,1-(2-methoxy-2-oxoethyl)-, bromide (1:1))
32727-94-9 structure
Product Name:Pyridinium,1-(2-methoxy-2-oxoethyl)-, bromide (1:1)
CAS No:32727-94-9
MF:C8H10BrNO2
MW:232.074501514435
CID:320161
PubChem ID:11075264
Update Time:2025-04-19
Pyridinium,1-(2-methoxy-2-oxoethyl)-, bromide (1:1) Chemical and Physical Properties
Names and Identifiers
-
- Pyridinium,1-(2-methoxy-2-oxoethyl)-, bromide (1:1)
- methyl 2-pyridin-1-ium-1-ylacetate,bromide
- AGN-PC-0NFGX0
- 32727-94-9
- Carbomethoxymethylpyridinium bromide
- (methoxycarbonylmethyl)pyridinium bromide
- DTXSID30454335
- SCHEMBL9080240
- NSC86452
- ABYLQACQTCXWEG-UHFFFAOYSA-M
- NSC-86452
-
- Inchi: 1S/C8H10NO2.BrH/c1-11-8(10)7-9-5-3-2-4-6-9;/h2-6H,7H2,1H3;1H/q+1;/p-1
- InChI Key: ABYLQACQTCXWEG-UHFFFAOYSA-M
- SMILES: [Br-].O(C)C(C[N+]1C=CC=CC=1)=O
Computed Properties
- Exact Mass: 152.0712
- Monoisotopic Mass: 230.98949g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 3
- Complexity: 130
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 30.2Ų
Experimental Properties
- PSA: 30.18
Pyridinium,1-(2-methoxy-2-oxoethyl)-, bromide (1:1) Related Literature
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Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
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Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
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Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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5. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
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